1-(Naphthalen-1-yl)-3-(3-phenylpyrrolidin-1-yl)propan-1-one

• Molecular Formula: C23H23NO
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 1-naphthalen-1-yl-3-(3-phenylpyrrolidin-1-yl)propan-1-one
• InChI: InChI=1S/C23H23NO/c25-23(22-12-6-10-19-9-4-5-11-21(19)22)14-16-24-15-13-20(17-24)18-7-2-1-3-8-18/h1-12,20H,13-17H2
• InChI Key: NYFQBCCASKQTBR-UHFFFAOYSA-N
• SMILES: C1CN(CC1C2=CC=CC=C2)CCC(=O)C3=CC=CC4=CC=CC=C43

Description

1-(Naphthalen-1-yl)-3-(3-phenylpyrrolidin-1-yl)propan-1-one, also known as NPP, is a synthetic compound that belongs to the class of cathinones. Cathinones are a group of psychoactive substances that are structurally similar to amphetamines. NPP is a relatively new compound that has gained interest in the scientific community due to its potential applications in research.

Mechanism of Action

1-(Naphthalen-1-yl)-3-(3-phenylpyrrolidin-1-yl)propan-1-one acts as a dopamine reuptake inhibitor, which means that it blocks the reuptake of dopamine into the presynaptic neuron. This leads to an increase in the concentration of dopamine in the synaptic cleft, which can result in increased dopamine signaling and activity.
Biochemical and Physiological Effects:
This compound has been shown to have effects on the central nervous system, including increased locomotor activity and enhanced reward-related behavior in animal models. It has also been shown to increase dopamine release in the striatum, a region of the brain that is involved in reward processing and motivation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(Naphthalen-1-yl)-3-(3-phenylpyrrolidin-1-yl)propan-1-one in research is its specificity for the dopamine transporter, which allows for more targeted studies of dopamine signaling. However, one limitation is that this compound is a relatively new compound and its effects on the brain and behavior are not yet fully understood.

Future Directions

There are several potential directions for future research on 1-(Naphthalen-1-yl)-3-(3-phenylpyrrolidin-1-yl)propan-1-one. One area of interest is its potential use as a tool for studying the role of dopamine in addiction and substance abuse. Additionally, further studies could investigate the effects of this compound on other neurotransmitter systems and their interactions with dopamine. Finally, research could explore the potential therapeutic applications of this compound for disorders such as Parkinson's disease and attention-deficit/hyperactivity disorder.

Synthesis Methods

1-(Naphthalen-1-yl)-3-(3-phenylpyrrolidin-1-yl)propan-1-one can be synthesized through a multi-step process that involves the reaction of 1-phenyl-2-nitropropene with naphthalene and a reducing agent such as iron powder or zinc dust. The resulting product is then reacted with 3-phenylpyrrolidine to yield this compound.

Scientific Research Applications

1-(Naphthalen-1-yl)-3-(3-phenylpyrrolidin-1-yl)propan-1-one has been studied for its potential use as a research tool in the fields of neuroscience and pharmacology. It has been shown to have affinity for the dopamine transporter, which plays a key role in the regulation of dopamine levels in the brain. This makes this compound a potential candidate for studying the effects of dopamine on behavior and cognition.